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Compound Focus: Methyl 9-decenoate

CAS No.: 25601-41-6

Cat. No.: S1897233

Get Quote

Chemical Profile of Methyl 9-decenoate

The table below consolidates the fundamental identification and physical property data for Methyl 9-

decenoate from the search results.

Property Category Details

CAS Number 25601-41-6 [1] [2] [3]

Molecular Formula C₁₁H₂₀O₂ [1] [2] [3]

Molecular Weight 184.28 g/mol [1] [4]

Synonyms Methyl dec-9-enoate; 9-Decenoic acid, methyl ester [3] [4]

Purity >98% (Available from specific suppliers) [1]

Physical State Liquid [1] [3]

Boiling Point 123 °C at 21 Torr [3] [5] [4]

Density 0.883±0.06 g/cm³ (Predicted) [3] [4]
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Property Category Details

Log P 3.99 [2]

Storage Freezer [1], 2-8°C (under nitrogen) [5] [4]

Applications and Experimental Context

The search results indicate that Methyl 9-decenoate is used across several industries, which highlights its

value as a platform chemical. The main applications identified are:

Flavor and Fragrance Industry: It is described as a compound with a "fruity, waxy odor" and is used

to add pleasant aromas to products in food and cosmetics [3].
Pharmaceutical Production: It is utilized in the production of pharmaceuticals and other chemical

products, though specific details on its role were not provided [3].
Cosmetics and Personal Care: A market report specifically notes its use in formulations for

perfumes, lotions, and skincare products [6].
Chemical Manufacturing: It serves as a building block in the manufacturing of other chemical

products [3].

One search result mentioned a reverse-phase HPLC method for its analysis using a Newcrom R1 column

and a mobile phase of acetonitrile, water, and phosphoric acid (replaceable with formic acid for MS-

compatibility) [2]. This can be a starting point for developing your own analytical protocols.

Proposed Workflow for Protocol Development

Given the lack of direct experimental data, the following diagram outlines a logical workflow for developing

application protocols for Methyl 9-decenoate, from sourcing to application testing.
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Define Research Objective

Source High-Purity Compound
(>98%, stored under nitrogen)

Establish QC Protocol
(e.g., HPLC with Newcrom R1 column)

Perform Derivitization
(Ester reduction, olefin oxidation, etc.)

Purify & Analyze Products

Test in Target Application
(Fragrance, Pharma, Polymer)

Document Application Notes &
Finalize Protocols

Click to download full resolution via product page

How to Proceed with Your Research

Since the existing public information is insufficient for creating detailed protocols, I suggest the following

steps to acquire the necessary depth of information:
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Consult Specialized Literature: Use academic databases like SciFinder, Reaxys, or PubMed to

search for scientific papers using the CAS number (25601-41-6) or the compound's name as a
keyword. This is the most likely source for detailed synthetic procedures and application studies.

Contact Suppliers Directly: Reach out to the chemical suppliers listed in the search results, such as
Larodan or BOC Sciences [1] [4]. They often provide technical data sheets (SDS/TDS) and, upon

request, may share application notes or purity certificates that contain more detailed information.
Refine Your Search Strategy: You may find more specific experimental data by searching for the

synthetic routes mentioned in one of the sources, which include methods like cross-metathesis or
specific catalysts (e.g., Hoveyda-Grubbs catalyst) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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